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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hybridaphniphylline A is a complex polycyclic alkaloid isolated from the plant species
Daphniphyllum longeracemosum.[1] As a member of the Daphniphyllum alkaloids, it belongs to
a class of natural products known for their intricate molecular architectures and potential
biological activities. This technical guide provides a comprehensive overview of the known
physical and chemical properties of Hybridaphniphylline A, based on publicly available
scientific literature. It is intended to serve as a valuable resource for researchers engaged in
natural product chemistry, medicinal chemistry, and drug discovery.

Physical Properties

Limited quantitative physical data for Hybridaphniphylline A has been reported in publicly
accessible literature. The available information is summarized in the table below.
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Property Value Source

Inferred from general

Appearance White amorphous powder ) ]
properties of alkaloids

Molecular Formula C37H47NO11 [1]

Molecular Weight 681.77 g/mol [1]

Melting Point Not Reported

Specific Rotation Not Reported

Soluble in chloroform, N )
. _ General solubility for this class
Solubility dichloromethane, ethyl
of compounds
acetate, DMSO, acetone

Chemical Properties

Hybridaphniphylline A possesses a complex decacyclic fused skeleton, representing a hybrid
structure of a Daphniphyllum alkaloid and an iridoid.[1] Its chemical properties are dictated by
the various functional groups present in its intricate structure.
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Property

Description

Source

Chemical Class

Daphniphyllum Alkaloid-Iridoid
Hybrid

[1]

Key Structural Features

Decacyclic fused skeleton,

multiple stereocenters

[1]

Reactivity

Expected to exhibit reactivity
associated with its ester, ether,
and amine functionalities. The
complex steric environment
likely influences the

accessibility of these groups.

Inferred from chemical

structure

Stability

Information not available.
Complex natural products may
be sensitive to heat, light, and

pH extremes.

pKa

Not Reported

Spectroscopic Data

The structure of Hybridaphniphylline A was elucidated through extensive spectroscopic

analysis.[1] While the complete raw data is not publicly available, the key techniques used are

listed below. Detailed spectral data would be found in the supplementary information of the

primary publication.
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Technique

Description

1H and 3C NMR

Used to determine the carbon-hydrogen

framework and the connectivity of atoms.

2D NMR (COSY, HSQC, HMBC)

Employed to establish detailed correlations
between protons and carbons, confirming the

complex ring system and stereochemistry.

High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS)

Utilized to determine the elemental composition
and exact mass, confirming the molecular

formula.

Infrared (IR) Spectroscopy

Provided information on the presence of key
functional groups such as carbonyls (esters,

ketones) and hydroxyls.

Circular Dichroism (CD) Spectroscopy

The absolute configuration was likely
determined using the CD exciton chirality
method.[1]

Experimental Protocols

The following are generalized experimental protocols based on standard methodologies for the

isolation and characterization of natural products. The specific details for Hybridaphniphylline

A would be found in the primary scientific literature.

Isolation of Hybridaphniphylline A

A general workflow for the isolation of Hybridaphniphylline A from Daphniphyllum

longeracemosum is depicted below. This multi-step process involves extraction, fractionation,

and repeated chromatographic separations to yield the pure compound.
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Isolation Workflow for Hybridaphniphylline A
Dried Stems and Leaves of
Daphniphyllum longeracemosum
Extraction
(e.g., with MeOH or EtOH)

Crude Extract
Solvent Partitioning
(e.g., EtOAc/H20)
EtOAc Fraction

Column Chromatography
(Silica Gel)

Repeated Column Chromatography
(Sephadex LH-20, RP-C18)

Seml -preparative HPLC

——
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Structure Elucidation Workflow

1D NMR

HRESIMS IR Spectroscopy (tH, 13C)
Molecular Formula Functional Groups 2D NMR

(C37H47NO11) (e.g., C=0, OH) (COSY, HSQC, HMBC)

Planar Structure

[NOESY/ ROESY]
;
Gelative Stereochemistra
;
[CD Spectroscopa
;
Gbsolute Stereochemistra
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Proposed Biogenetic Pathway of Hybridaphniphylline A

(Daphmphyllum AIkanu:D Eridoid PrecursoD
Precursor

Natural Diels-Alder
Cycloaddition

Hybrid Skeleton
Further Enzymatic
Elaborations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hybridaphniphylline-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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